Cas no 95331-76-3 (2-Bromo-N-isobutylacetamide)

2-Bromo-N-isobutylacetamide structure
2-Bromo-N-isobutylacetamide structure
Product Name:2-Bromo-N-isobutylacetamide
CAS No:95331-76-3
MF:C6H12BrNO
MW:194.069581031799
CID:1078037
PubChem ID:246263
Update Time:2025-04-20

2-Bromo-N-isobutylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-isobutylacetamide
    • 2-bromo-N-(2-methylpropyl)acetamide
    • 2-bromo-N-isobutylacetamide(SALTDATA: FREE)
    • bromo-acetic acid isobutylamide
    • isobutyl bromoacetamide
    • N-isobutyl 2-bromoacetamide
    • N-isobutyl-2-bromoethanamide
    • DTXSID50289085
    • AKOS005173368
    • 95331-76-3
    • E85569
    • FT-0683419
    • SCHEMBL12221862
    • NSC-58947
    • BS-36364
    • NSC58947
    • Acetamide, 2-bromo-N-(2-methylpropyl)-
    • ALBB-011966
    • MDL： MFCD10686559
    • Inchi： 1S/C6H12BrNO/c1-5(2)4-8-6(9)3-7/h5H,3-4H2,1-2H3,(H,8,9)
    • InChI Key： CYAVQYCNDWTSGQ-UHFFFAOYSA-N
    • SMILES： BrCC(NCC(C)C)=O

Computed Properties

  • Exact Mass: 193.01000
  • Monoisotopic Mass: 193.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 1.54440

2-Bromo-N-isobutylacetamide Security Information

  • HazardClass：IRRITANT

2-Bromo-N-isobutylacetamide Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Bromo-N-isobutylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B567298-50mg
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TRC
B567298-100mg
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 $ 65.00 2022-06-07
TRC
B567298-500mg
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 $ 135.00 2022-06-07
abcr
AB266687-1 g
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 €95.50 2022-03-03
abcr
AB266687-5 g
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Aaron
AR00669O-250mg
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1PlusChem
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 $18.00 2025-02-21
1PlusChem
1P00661C-1g
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A2B Chem LLC
AC86960-250mg
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